Cas no 1404194-04-2 (9H-Perfluorononanoyl bromide)
9H-Perfluorononanoyl bromide Chemical and Physical Properties
Names and Identifiers
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- 9H-Perfluorononanoyl bromide
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononanoyl bromide
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- Inchi: 1S/C9HBrF16O/c10-1(27)3(13,14)5(17,18)7(21,22)9(25,26)8(23,24)6(19,20)4(15,16)2(11)12/h2H
- InChI Key: WOYIFHMPPIEDLF-UHFFFAOYSA-N
- SMILES: BrC(C(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)=O
Computed Properties
- Exact Mass: 507.89553 g/mol
- Monoisotopic Mass: 507.89553 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 17.1
- Molecular Weight: 508.98
9H-Perfluorononanoyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H190555-1g |
9H-Perfluorononanoyl bromide |
1404194-04-2 | 1g |
$ 195.00 | 2022-06-04 | ||
| TRC | H190555-2.5g |
9H-Perfluorononanoyl bromide |
1404194-04-2 | 2.5g |
$ 315.00 | 2022-06-04 |
9H-Perfluorononanoyl bromide Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 9H-Perfluorononanoyl bromide
9H-Perfluorononanoyl Bromide: A Comprehensive Overview
The compound 9H-Perfluorononanoyl bromide (CAS No. 1404194-04-2) is a highly fluorinated organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has found applications in various industries, including the synthesis of advanced materials and pharmaceutical intermediates. Recent studies have highlighted its potential in enhancing the performance of fluoropolymers and its role in developing novel drug delivery systems.
The perfluorinated nature of 9H-Perfluorononanoyl bromide contributes to its exceptional chemical stability and thermal resistance. These properties make it an ideal candidate for use in high-performance materials that require resistance to harsh environmental conditions. Researchers have explored its ability to act as a precursor in the synthesis of fluorinated surfactants, which are widely used in industries such as textiles, electronics, and aerospace.
One of the most recent advancements involving 9H-Perfluorononanoyl bromide is its application in the development of bio-compatible materials. Scientists have successfully utilized this compound to create fluorinated polymers that exhibit excellent biocompatibility and reduced protein adsorption. These materials hold promise for use in medical devices and implants, where minimizing biological interactions is crucial for long-term performance.
In addition to its material science applications, 9H-Perfluorononanoyl bromide has also been studied for its potential in catalysis. Researchers have reported that this compound can serve as an efficient catalyst in certain organic reactions, particularly those involving fluorination. Its ability to facilitate selective fluorination reactions has opened new avenues for the synthesis of complex fluorinated molecules, which are essential in drug discovery and agrochemicals.
The synthesis of 9H-Perfluorononanoyl bromide involves a multi-step process that typically begins with the fluorination of a suitable precursor. Recent studies have focused on optimizing these synthesis routes to improve yield and reduce costs. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high product purity.
Despite its numerous advantages, the handling and storage of 9H-Perfluorononanoyl bromide require careful consideration due to its reactivity under certain conditions. Researchers have emphasized the importance of conducting thorough safety assessments before large-scale production and use. Recent studies have also explored methods to mitigate any potential environmental impacts associated with its production and application.
In conclusion, 9H-Perfluorononanoyl bromide (CAS No. 1404194-04-2) is a versatile compound with a wide range of applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key material for future innovations in organic chemistry and materials science. Continued research into its properties and potential uses will undoubtedly unlock even more opportunities for this fascinating compound.
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